molecular formula C17H19N3 B5799706 N-benzyl-1-isopropyl-1H-benzimidazol-2-amine

N-benzyl-1-isopropyl-1H-benzimidazol-2-amine

Cat. No. B5799706
M. Wt: 265.35 g/mol
InChI Key: GINUGUZGXJXCOJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-benzyl-1-isopropyl-1H-benzimidazol-2-amine, also known as BIAM, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. BIAM belongs to the class of benzimidazole derivatives, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of N-benzyl-1-isopropyl-1H-benzimidazol-2-amine is not fully understood. However, studies have shown that N-benzyl-1-isopropyl-1H-benzimidazol-2-amine can inhibit the activity of certain enzymes, such as topoisomerase and protein kinase, which are involved in cell division and proliferation. N-benzyl-1-isopropyl-1H-benzimidazol-2-amine has also been shown to induce apoptosis, or programmed cell death, in cancer cells. The compound can also inhibit the replication of certain viruses and bacteria.
Biochemical and Physiological Effects:
N-benzyl-1-isopropyl-1H-benzimidazol-2-amine has been shown to have a variety of biochemical and physiological effects. It can induce cell cycle arrest and apoptosis in cancer cells, which can lead to the inhibition of tumor growth. N-benzyl-1-isopropyl-1H-benzimidazol-2-amine has also been shown to have anti-inflammatory effects, which can be beneficial in the treatment of inflammatory diseases. In addition, N-benzyl-1-isopropyl-1H-benzimidazol-2-amine has been shown to have neuroprotective effects, which can be useful in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

N-benzyl-1-isopropyl-1H-benzimidazol-2-amine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high degree of purity. N-benzyl-1-isopropyl-1H-benzimidazol-2-amine has also been shown to have low toxicity, which makes it suitable for in vitro and in vivo studies. However, the compound has some limitations for lab experiments. It is not very soluble in water, which can limit its use in certain assays. In addition, the exact mechanism of action of N-benzyl-1-isopropyl-1H-benzimidazol-2-amine is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for N-benzyl-1-isopropyl-1H-benzimidazol-2-amine research. One direction is to further investigate the mechanism of action of the compound. This can help to identify specific targets for N-benzyl-1-isopropyl-1H-benzimidazol-2-amine and improve its therapeutic potential. Another direction is to study the pharmacokinetics and pharmacodynamics of N-benzyl-1-isopropyl-1H-benzimidazol-2-amine in vivo. This can help to determine the optimal dosage and administration route for the compound. Finally, there is a need for more studies on the potential use of N-benzyl-1-isopropyl-1H-benzimidazol-2-amine in the treatment of neurodegenerative diseases.

Synthesis Methods

The synthesis of N-benzyl-1-isopropyl-1H-benzimidazol-2-amine involves the condensation reaction of 2-aminobenzimidazole with benzyl isocyanide and isopropylamine. The reaction is carried out in the presence of a suitable solvent and a catalyst. The resulting product is purified by column chromatography to obtain pure N-benzyl-1-isopropyl-1H-benzimidazol-2-amine. The synthesis method for N-benzyl-1-isopropyl-1H-benzimidazol-2-amine has been optimized to obtain high yields and purity.

Scientific Research Applications

N-benzyl-1-isopropyl-1H-benzimidazol-2-amine has been extensively studied for its potential therapeutic applications. It has been shown to exhibit antitumor, antiviral, and antibacterial activities. N-benzyl-1-isopropyl-1H-benzimidazol-2-amine has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to have neuroprotective effects and can prevent the formation of beta-amyloid plaques, which are associated with Alzheimer's disease.

properties

IUPAC Name

N-benzyl-1-propan-2-ylbenzimidazol-2-amine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19N3/c1-13(2)20-16-11-7-6-10-15(16)19-17(20)18-12-14-8-4-3-5-9-14/h3-11,13H,12H2,1-2H3,(H,18,19)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

GINUGUZGXJXCOJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)N1C2=CC=CC=C2N=C1NCC3=CC=CC=C3
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19N3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

265.35 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-benzyl-1-(propan-2-yl)-1H-benzimidazol-2-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.